Cas no 67859-66-9 (disodium mercaptomethanesulphonate)

• Product Name: disodium mercaptomethanesulphonate
• CAS No: 67859-66-9
• MF: CH₂Na₂O₃S₂
• MW: 172.134319782257
• CID: 967399
• PubChem ID: 105835
• Update Time: 2025-04-19

disodium mercaptomethanesulphonate Chemical and Physical Properties

Names and Identifiers

• disodium mercaptomethanesulphonate
• Disodium mercaptomethanesulfonate
• disodium sulfidomethanesulfonate
• Methanesulfonic acid, 1-mercapto-, sodium salt (1:2)
• Methanesulfonic acid, mercapto-, disodium salt
• DTXSID1070721
• EINECS 267-414-3
• 67859-66-9
• MITZGSMRMPYAOG-UHFFFAOYSA-L

• Inchi： 1S/CH4O3S2.2Na/c2-6(3,4)1-5;;/h5H,1H2,(H,2,3,4);;/q;2*+1/p-2
• InChI Key： MITZGSMRMPYAOG-UHFFFAOYSA-L
• SMILES： S(C[S-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 299.88438
• Monoisotopic Mass: 171.92407483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 114.4